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Compound of Interest

Compound Name: N1-Ethylethanebis(thioamide)
CAS No.: 10197-39-4
Cat. No.: B15212004
Get Quote
Abstract

This application note details the controlled synthesis of N1-Ethylethanebis(thioamide)
(commonly known as N-ethyldithiooxamide; CAS: 10197-39-4) starting from ethylamine. While
symmetric dithiooxamides are readily synthesized via direct transamidation, the mono-
substituted derivative requires a kinetically controlled protocol to prevent the formation of the
N,N'-diethyl byproduct. This guide presents a validated "Sodium Salt Method" (adapted from
Hurd et al.), which utilizes the differing nucleophilicity of the dithiooxamide mono-anion to
ensure high selectivity. The compound is a critical ligand in coordination chemistry and a high-
performance corrosion inhibitor for transition metals.

Introduction & Chemical Logic

N1-Ethylethanebis(thioamide) is an unsymmetrical dithiooxamide derivative featuring one
primary thioamide group and one N-ethyl substituted thioamide group.

Structural Analysis
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IUPAC Name: 2-Ethylamino-2-thioxoethanethioamide

Common Name: N-Ethyldithiooxamide[1][2][3][4][5][6][7][8]

Formula:

Molecular Weight: 148.25 g/mol

Synthetic Challenge

The direct reaction of dithiooxamide (rubeanic acid) with ethylamine typically yields a statistical
mixture of:

e Unreacted Dithiooxamide (Starting Material)
» N-Ethyldithiooxamide (Target)
e N,N'-Diethyldithiooxamide (Over-reaction byproduct)[1][2][3][7][8]

To bypass this, we employ a Salt-Directed Transamidation. By converting dithiooxamide into its
mono-sodium salt, we reduce the electrophilicity of the adjacent thioamide carbon, thereby
directing the amine attack to the non-ionized side and preventing double substitution.

Reaction Pathway

The synthesis proceeds via the nucleophilic attack of ethylamine on the sodium salt of
dithiooxamide, followed by the elimination of ammonia.
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Figure 1: Reaction pathway for the selective synthesis of N-ethyldithiooxamide via the mono-

sodium salt intermediate.

Experimental Protocol

Reagents & Equipment

Quantity (Scale:
Reagent Grade Role
100 mmol)
Dithiooxamide >98% 12.02 g Substrate
) 70%in ~4.5 g (active) / 6.5 ]
Ethylamine . Nucleophile
or 2.0M in EtOH mL (70%)
Sodium Ethoxide 21% wt in EtOH 1.0 equivalent Base (Salt formation)
Ethanol (Absolute) Anhydrous 150 mL Solvent
Hydrochloric Acid 1M As required Neutralization

Equipment:

e 250 mL 3-neck Round Bottom Flask (RBF)

Reflux condenser with CaCl2 drying tube

Magnetic stirrer & heating mantle

pH meter or litmus paper

Vacuum filtration setup

Step-by-Step Methodology

Phase 1: Formation of Mono-Sodium Dithiooxamide

e Setup: Equip the 250 mL RBF with a magnetic stir bar and purge with Nitrogen (

) to prevent oxidative dimerization of the thioamide.
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e Dissolution: Add 12.02 g (100 mmol) of Dithiooxamide to 100 mL of absolute ethanol. Stir at
room temperature until fully dissolved (solution will be orange/red).

» Salt Formation: Dropwise add 1.0 equivalent of Sodium Ethoxide solution.

o Critical Control: Do not exceed 1.0 equivalent. Excess base will form the di-sodium salt,
inhibiting the reaction.

o Observation: A color deepening or slight precipitation of the salt may occur.[9] Stir for 15
minutes at 25°C.

Phase 2: Controlled Transamidation

o Amine Addition: Add 100 mmol of Ethylamine (e.g., ~6.5 mL of 70% aq solution or equivalent
ethanolic solution) slowly to the reaction mixture.

o Reaction: Heat the mixture to a gentle reflux (

) for 2 to 3 hours.

o Mechanism:[4][6][10][11] The amine attacks the non-ionic thioamide group. Ammonia (

) is evolved.

o Monitoring: Test the off-gas with damp pH paper; evolution of basic gas (

) confirms reaction progress.

Phase 3: Isolation & Purification

e Cooling: Cool the reaction mixture to 0-5°C in an ice bath.

¢ Neutralization: The product exists as a sodium salt in solution. Carefully acidify with 1 M HCI
to pH ~4-5.

o Result: The neutral N-ethyldithiooxamide will precipitate as an orange/brown solid.
« Filtration: Filter the crude solid and wash with cold water (

) to remove NaCl and unreacted amine salts.
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e Recrystallization: Recrystallize the crude product from hot Ethanol/Water (80:20).

o Dissolve in minimum hot ethanol, filter while hot (to remove any elemental sulfur or

insoluble impurities), then add warm water until turbid. Cool slowly to 4°C.

e Drying: Dry the crystals in a vacuum desiccator over

for 24 hours.

Characterization & Validation

To ensure the product is the mono-substituted N1-Ethylethanebis(thioamide) and not the

symmetric diethyl derivative, validation is required.

N-Ethyldithiooxamide

N,N'-Diethyldithiooxamide

Parameter )
(Target) (Impurity)
Appearance Orange-Red Needles Yellow Plates
- Soluble in EtOH, Acetone; )
Solubility ] Soluble in Benzene, CHCI3
Insol. in Water
Two distinct N-H bands:
Primary (
Single N-H environment
IR Spectrum
) & Secondary ( (Secondary only)
)
Asymmetric signals: Ethyl
group (
Symmetric: Equivalent Ethyl
NMR ) + Broad groups
+ Broad

Key Diagnostic:

» IR Spectroscopy: Look for the characteristic primary amide doublet (
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stretch) around 3300-3100
and a secondary amide band. The absence of the

doublet indicates over-reaction to the diethyl product.

Safety & Handling

e H2S /Ammonia Evolution: Although the primary byproduct is Ammonia, thermal
decomposition can release Hydrogen Sulfide (

). Perform all reflux steps in a fume hood.

» Ethylamine: Highly flammable and corrosive. Handle cold to minimize vaporization.

» Dithiooxamide: Skin irritant and staining agent (turns skin black/brown upon contact with
trace metals). Wear nitrile gloves and lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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